Cas no 149946-88-3 (1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol
• CAS No: 149946-88-3
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5962544
• PubChem ID: 107954050
• Update Time: 2025-06-13

1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-α-ethenyl-2-fluorobenzenemethanol
• 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol
• 149946-88-3
• EN300-1913824

• Inchi： 1S/C9H8BrFO/c1-2-8(12)6-4-3-5-7(10)9(6)11/h2-5,8,12H,1H2
• InChI Key： LRVBDANOSBNBRU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1F)Br)(O)C=C

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol

Introduction to 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol (CAS No. 149946-88-3) and Its Emerging Applications in Chemical Biology

The compound 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol, identified by the CAS number 149946-88-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system with a brominated and fluorinated aromatic ring connected to a propenol side chain, has garnered attention due to its versatile structural framework and potential biological activities. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the compound's utility in the synthesis of pharmacologically relevant derivatives. The bromo and fluoro substituents impart unique electronic properties, enabling selective modifications through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic structures, which are frequently encountered in drug candidates targeting neurological disorders, infectious diseases, and cancer. The prop-2-en-1-ol moiety, on the other hand, provides a reactive site for further functionalization, allowing chemists to explore diverse chemical transformations.

In the context of medicinal chemistry, the structural features of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol make it an attractive intermediate for designing small-molecule inhibitors. For instance, its aromatic system can interact with biological targets through π-stacking interactions, while the hydroxyl group at the terminal position offers opportunities for hydrogen bonding or further derivatization. Such properties are particularly relevant in the development of kinase inhibitors, which play a crucial role in cancer therapy. The compound's ability to modulate enzyme activity by binding to specific pockets within the active site has been explored in several preclinical studies.

One notable application of this compound is in the synthesis of fluorescent probes for cellular imaging. The combination of fluorine and aromatic rings enhances its photophysical properties, making it suitable for use in flow cytometry and confocal microscopy. Researchers have leveraged these characteristics to develop probes that can selectively label specific biomolecules or pathways within living cells. This approach has been instrumental in understanding disease mechanisms at the molecular level and evaluating the efficacy of potential therapeutic agents.

The chemical synthesis of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol involves multi-step processes that highlight its synthetic versatility. Initial steps typically include bromination and fluorination of a precursor aromatic ring, followed by coupling with an appropriate alkene derivative to introduce the propenol side chain. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to these transformations, reducing waste and improving yields. Such innovations align with the growing emphasis on sustainable chemistry practices in industrial and academic research.

From a computational chemistry perspective, 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity and mode of action, guiding rational drug design efforts. These studies often employ machine learning algorithms to predict optimal modifications based on structural data from known active compounds. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic entities.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. In agrochemistry, derivatives of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol have been investigated as intermediates for herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. Meanwhile, its photoactive properties make it a candidate for organic electronics applications, such as light-emitting diodes (OLEDs) and photovoltaic cells. The integration of such molecules into functional materials could lead to innovations in energy-efficient technologies.

Future research directions for 1-(3-bromo-2-fluorophenyl)prop-2-en-1-ol may focus on expanding its therapeutic index by exploring analogs with modified substitution patterns or different side chains. Additionally, green chemistry principles will continue to influence synthetic methodologies, emphasizing atom economy and minimal environmental impact. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercially viable products that address unmet medical needs.